Cas no 646534-01-2 (Pentanoic acid, 4-bromo-2,2-dimethyl-3-oxo-, ethyl ester)

• Product Name: Pentanoic acid, 4-bromo-2,2-dimethyl-3-oxo-, ethyl ester
• CAS No: 646534-01-2
• MF: C₉H₁₅BrO₃
• MW: 251.117602586746
• CID: 419266
• PubChem ID: 12989241
• Update Time: 2025-04-19

Pentanoic acid, 4-bromo-2,2-dimethyl-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4-bromo-2,2-dimethyl-3-oxo-, ethyl ester
• ethyl 4-bromo-2,2-dimethyl-3-oxopentanoate
• 646534-01-2
• DTXSID40514459

• Inchi： 1S/C9H15BrO3/c1-5-13-8(12)9(3,4)7(11)6(2)10/h6H,5H2,1-4H3
• InChI Key： FGRPHSNILDFPTJ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C(C(=O)OCC)(C)C)=O

Computed Properties

• Exact Mass: 250.02045
• Monoisotopic Mass: 250.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37